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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749

An In-depth Technical Guide on the Physical
Properties of 2-Methylpentadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Methylpentadecane, a branched-chain alkane. The data presented herein is crucial for
professionals in research, chemical synthesis, and drug development who may utilize this
compound as a solvent, a component in formulations, or a reference standard. This document
outlines its boiling point, melting point, and density, supported by general experimental
methodologies for their determination.

Core Physical Properties

2-Methylpentadecane (CisHs34) is a colorless liquid under standard conditions.[1][2] Its
physical characteristics are essential for predicting its behavior in various chemical and
physical processes.

Quantitative Data Summary

The physical properties of 2-Methylpentadecane are summarized in the table below. The
presented values are a consensus from multiple reliable sources.
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Physical Property Value Units
Boiling Point ~281.6 - 282 °C[1][2][3][4]
Melting Point -7 °C[1][2][4]
Density ~0.77 g/lcm3[1]

Note: Slight variations in reported values can be attributed to different experimental conditions
and purity levels of the substance.

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2-
Methylpentadecane are not readily available in the public domain, this section outlines the
general and widely accepted methodologies for determining the boiling point, melting point, and
density of similar organic compounds.

Boiling Point Determination

A common and effective method for determining the boiling point of a liquid organic compound
is the Thiele Tube Method.[5][6] This technique is particularly advantageous as it requires only
a small sample size.[6]

Methodology:

A small amount of the liquid sample (less than 0.5 mL) is placed in a small test tube or vial.

[6]

o Acapillary tube, sealed at one end, is inverted and placed into the liquid sample.

e The entire assembly is attached to a thermometer and placed in a Thiele tube containing a
high-boiling point oil.

e The Thiele tube is gently heated, and the temperature is monitored.

e As the liquid is heated, a steady stream of bubbles will emerge from the inverted capillary
tube.
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e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Melting Point Determination

For compounds that are solid at or near room temperature, the Capillary Method is a standard
technique for determining the melting point.[7] Given that 2-Methylpentadecane has a melting
point of -7°C, this procedure would require a cooling bath.

Methodology:
o Asmall, finely powdered sample of the solidified compound is packed into a capillary tube.[8]

e The capillary tube is placed in a melting point apparatus, which typically consists of a heated
metal block or an oil bath.[5]

e The sample is heated at a controlled rate.

e The melting point range is observed and recorded from the temperature at which the first
droplet of liquid appears to the temperature at which the entire sample becomes a clear
liquid.[5] For substances with a sub-zero melting point, a cryostat or a suitable cooling bath
would be employed to control the temperature descent and subsequent slow warming.

Density Determination

The density of liquid compounds can be accurately measured using a vibrating tube
densimeter.[9][10] This instrument measures the change in the resonant frequency of a U-
shaped tube when it is filled with the sample liquid.

Methodology:
e The instrument is calibrated using fluids of known density, such as dry air and pure water.
o The sample of 2-Methylpentadecane is injected into the clean, dry U-tube.

e The tube is set into oscillation, and the instrument measures the resonant frequency.
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e The density of the sample is then calculated from the measured frequency and the
calibration constants. The temperature of the sample is precisely controlled during the
measurement as density is temperature-dependent.

Visualized Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid organic compound.

General Workflow for Physical Property Determination

Preparation

Calibrate Instrumentation

|Obtain Pure Sample of 2-Methylpentadecane

/ \Measuni@eu it \

Determine Melting Point (e.g., Capillary Method with Cooling)

Determine Density (e.g., Vibrating Tube Densitometer) Determine Boiling Point (e.g., Thiele Tube)

Analysis & Reporting

[Record and Analyze Data

:

Compare with Literature Values

;

Document Findings in Technical Report

Click to download full resolution via product page

Caption: A generalized workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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